Cas no 202407-23-6 (L-Proline-13C5,15N)

• Product Name: L-Proline-13C5,15N
• CAS No: 202407-23-6
• MF: C₅H₉NO₂
• MW: 121.0871
• CID: 4729392
• PubChem ID: 71310238
• Update Time: 2024-11-08

L-Proline-13C5,15N Chemical and Physical Properties

Names and Identifiers

• (13C5,15N)Proline
• L-Proline-13C5,15N
• L-Proline-13C5,1-15N
• 202407-23-6
• L-Proline-13C5,15N, 98 atom % 13C, 98 atom % 15N, 95% (CP)
• CS-0376409
• L-Proline (13C5, 99%; 15N, 99%)
• HY-Y0252S4

• Inchi： 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m0/s1/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： ONIBWKKTOPOVIA-XAFSXMPTSA-N
• SMILES： O[13C]([13C@@H]1[13CH2][13CH2][13CH2][15NH]1)=O

Computed Properties

• Exact Mass: 121.07713760 g/mol
• Monoisotopic Mass: 121.07713760 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3
• Molecular Weight: 121.087